3-[4-(Difluoromethoxy)phenyl]-6-[2-(3,4-difluorophenyl)ethoxy]-[1,2,4]triazolo[4,3-a]pyrazine

• Molecular Formula: C20H14F4N4O2
• Molecular Weight: 418.3 g/mol
• IUPAC Name: 3-[4-(difluoromethoxy)phenyl]-6-[2-(3,4-difluorophenyl)ethoxy]-[1,2,4]triazolo[4,3-a]pyrazine
• InChI: InChI=1S/C20H14F4N4O2/c21-15-6-1-12(9-16(15)22)7-8-29-18-11-28-17(10-25-18)26-27-19(28)13-2-4-14(5-3-13)30-20(23)24/h1-6,9-11,20H,7-8H2
• InChI Key: PHGWNHSKOAAQGR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN=C3N2C=C(N=C3)OCCC4=CC(=C(C=C4)F)F)OC(F)F

Description

OSM-X-001: is a novel compound based on the OSM 1.1 standard (Size-M) for low-cost embedded computer modules. It is highly scalable and features i.MX 8M Nano Application Processors , manufactured by NXP using 14nm FinFET process technology . The module integrates single-, dual-, and quad-core ARM Cortex-A53 processors with clock speeds of up to 1.5 GHz. Additionally, it includes an ARM Cortex-M7 real-time processor and a multimedia 2D/3D graphics processing unit (GPU) . The thermal design power (TDP) of the module ranges from 2 W to 4 W.

Preparation Methods

The synthetic routes and reaction conditions for OSM-X-001 are proprietary and not publicly disclosed. it is produced using advanced manufacturing processes, ensuring cost-effectiveness and reliability in embedded applications.

Chemical Reactions Analysis

While specific reactions remain undisclosed, we can discuss the general types of reactions that OSM-X-001 may undergo:

Oxidation and Reduction: These processes may play a role in its functionality.

Substitution Reactions: The compound could participate in substitution reactions, although details are confidential.

Common Reagents and Conditions: Unfortunately, specific reagents and conditions are not publicly available.

Major Products: The primary products formed during these reactions remain undisclosed.

Scientific Research Applications

OSM-X-001: finds applications across various scientific domains:

Embedded Systems: Due to its low-cost and machine-processible nature, it’s ideal for embedded computing.

Industrial Automation: Used in control systems, robotics, and IoT devices.

Medical Devices: Its efficiency and scalability make it suitable for medical equipment.

Multimedia: The integrated GPU supports multimedia applications.

Mechanism of Action

The exact mechanism by which OSM-X-001 exerts its effects is proprietary. it likely interacts with specific molecular targets or pathways, contributing to its functionality.

Comparison with Similar Compounds

While I cannot provide a direct comparison with other compounds, OSM-X-001 stands out for its adherence to the OSM 1.1 standard and its efficient architecture. Similar compounds in this category remain undisclosed.